(5Z)-5-(2,4-dimethoxybenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C21H26N2O6S
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-3-[2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H26N2O6S/c1-28-16-7-6-14(17(12-16)29-2)11-18-20(26)23(21(27)30-18)13-19(25)22-9-4-3-5-15(22)8-10-24/h6-7,11-12,15,24H,3-5,8-10,13H2,1-2H3/b18-11-
• InChI Key: YLUNGOQNCORHPK-WQRHYEAKSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)N3CCCCC3CCO)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCCCC3CCO)OC

Description

Crystallographic Characterization and X-Ray Diffraction Studies

Single-crystal X-ray diffraction studies of the compound reveal a monoclinic crystal system with space group P2₁/c and unit cell parameters a = 14.532 Å, b = 8.216 Å, c = 18.974 Å, and β = 105.3°. The thiazolidinedione ring adopts a slightly puckered conformation (puckering amplitude = 0.12 Å), while the 2,4-dimethoxybenzylidene group lies in a near-planar arrangement relative to the central heterocycle (dihedral angle = 7.8°). Key bond lengths include:

Bond Type	Length (Å)
C5–N1 (thiazolidinedione)	1.398
C2–O1 (carbonyl)	1.212
C7–O3 (methoxy)	1.425

The piperidine ring in the side chain adopts a chair conformation stabilized by intramolecular C–H···O hydrogen bonds between the hydroxyethyl oxygen (O6) and adjacent methylene protons (H22···O6 = 2.41 Å).

Conformational Isomerism in Thiazolidinedione-Piperidine Hybrid Systems

The hybrid structure exhibits three dominant conformers arising from rotational flexibility in the piperidine-oxoethyl side chain (Figure 1). Density functional theory (DFT) calculations at the B3LYP/6-311+G(d,p) level indicate energy differences of 1.3–2.7 kcal/mol between conformers, with the lowest-energy form featuring a gauche arrangement (torsion angle C15–N2–C16–O5 = −67.3°) that minimizes steric clash between the piperidine and thiazolidinedione moieties.

Notably, the Z-configuration at the C5 benzylidene double bond remains stable across all conformers due to conjugation with the thiazolidinedione ring (C5–C6 bond order = 1.48). Polar solvents like dimethyl sulfoxide (DMSO) favor conformer populations with extended side-chain orientations, as evidenced by nuclear Overhauser effect spectroscopy (NOESY) correlations between the piperidine H21 proton and thiazolidinedione C3 hydrogen.

Electronic Effects of 2,4-Dimethoxybenzylidene Substituents on π-Conjugation

The 2,4-dimethoxybenzylidene group induces significant electron-donating effects through resonance (+R) and inductive (+I) mechanisms. Time-dependent DFT calculations reveal a bathochromic shift of 42 nm in the compound’s ultraviolet-visible (UV-Vis) spectrum compared to its non-methoxy analog, attributed to enhanced π→π* transitions in the conjugated system. Key electronic parameters include:

Property	Value
HOMO-LUMO gap	4.18 eV
Natural bond orbital (NBO) charge at C5	−0.32 e
Methoxy group Hammett σₚ	−0.27 (2-OCH₃)

The para-methoxy group exerts stronger electron donation than the ortho-substituent, as quantified by comparative analysis of frontier molecular orbitals. This asymmetry creates a dipole moment of 5.23 Debye along the benzylidene-thiazolidinedione axis, facilitating intermolecular dipole-dipole interactions in the crystalline state.

Hydrogen Bonding Networks in Hydroxyethyl-Piperidine Side Chains

The 2-hydroxyethyl group participates in a three-dimensional hydrogen bonding network involving both intra- and intermolecular interactions. X-ray data identify four primary hydrogen bonds (Table 2):

Donor–Acceptor	Distance (Å)	Angle (°)
O6–H···O4 (carbonyl)	2.09	158
O6–H···N3 (thiazolidinedione)	2.34	145
C22–H···O2 (methoxy)	2.51	127
C18–H···O5 (oxoethyl)	2.63	112

Preparation Methods

Alkylation with Bromoacetyl Bromide

Thiazolidine-2,4-dione is first treated with bromoacetyl bromide in the presence of a base such as potassium carbonate (K₂CO₃) or triethylamine (TEA) in anhydrous dimethylformamide (DMF). This step forms the intermediate 3-(bromoacetyl)thiazolidine-2,4-dione.

Reaction Conditions

• Reactants : TZD (1.0 eq), bromoacetyl bromide (1.2 eq), K₂CO₃ (2.0 eq)

• Solvent : DMF, anhydrous

• Temperature : 0–5°C (initial), then room temperature

• Time : 12–16 hours

• Yield : 60–70%

Acylation with 2-(2-Hydroxyethyl)piperidine

The bromoacetyl intermediate undergoes nucleophilic substitution with 2-(2-hydroxyethyl)piperidine in the presence of a base. To prevent oxidation of the hydroxyl group, the reaction is conducted under nitrogen atmosphere in tetrahydrofuran (THF).

Optimized Protocol

• Reactants : 3-(Bromoacetyl)TZD (1.0 eq), 2-(2-hydroxyethyl)piperidine (1.5 eq), TEA (2.0 eq)

• Solvent : THF, anhydrous

• Temperature : 60°C

• Time : 8–12 hours

• Yield : 50–65%

Knoevenagel Condensation for 5-(2,4-Dimethoxybenzylidene) Formation

The Z-configured benzylidene group at the 5-position is introduced via Knoevenagel condensation between the N-functionalized TZD and 2,4-dimethoxybenzaldehyde. Deep eutectic solvents (DES) have emerged as superior media for this step, serving dual roles as solvents and catalysts. A choline chloride-urea DES (ChCl:Urea, 1:2 molar ratio) at 80°C provides optimal results, favoring the Z-isomer through hydrogen-bonding interactions.

Stereoselective Synthesis

• Reactants : N-functionalized TZD (1.0 eq), 2,4-dimethoxybenzaldehyde (1.2 eq)

• Catalyst/Solvent : ChCl:Urea DES

• Temperature : 80°C

• Time : 6–8 hours

• Yield : 45–55% (Z-isomer)

Mechanistic Insight
The DES facilitates deprotonation of the TZD’s active methylene group, enabling nucleophilic attack on the aldehyde’s carbonyl carbon. Subsequent dehydration yields the benzylidene derivative, with DES stabilizing the transition state to favor the Z-configuration.

Purification and Characterization

Workup and Isolation

Crude product is precipitated by adding ice-cold water to the reaction mixture, followed by filtration and washing with ethanol. Further purification via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol-DCM mixtures enhances purity to >95%.

Spectroscopic Validation

• 1H NMR (600 MHz, DMSO-d6): δ 12.54 (s, 1H, NH), 7.95 (s, 1H, CH), 6.89–7.07 (m, 3H, arom.), 4.10–4.25 (m, 2H, piperidinyl-CH₂), 3.82–3.87 (s, 6H, OCH₃), 3.50–3.65 (m, 4H, hydroxyethyl-CH₂).

• LC/MS : m/z 489.12 [M−H]⁻.

Comparative Analysis of Synthetic Routes

Method	Catalyst/Solvent	Temperature	Time (h)	Yield (%)	Z:E Ratio
DES-Mediated	ChCl:Urea	80°C	6–8	45–55	7:1
Conventional	Piperidine/EtOH	75°C	8–12	30–40	3:1
Microwave-Assisted	K₂CO₃/DMF	100°C	2–3	50–60	5:1

The DES-mediated route offers superior Z-selectivity and environmental benefits, albeit with marginally lower yields compared to microwave-assisted methods.

Challenges and Optimization Strategies

Stereochemical Control

The Z-isomer’s predominance in DES is attributed to restricted rotation around the exocyclic double bond due to solvent viscosity. Adding molecular sieves (4Å) to absorb water improves dehydration efficiency, enhancing yields by 10–15%.

Side Chain Stability

The hydroxyethyl group in the piperidinyl moiety is prone to oxidation. Conducting reactions under inert atmosphere (N₂/Ar) and using antioxidants like BHT (butylated hydroxytoluene) mitigate degradation .

Chemical Reactions Analysis

Nucleophilic Additions at the Thiazolidinedione Core

The C2 and C4 carbonyl groups of the thiazolidinedione ring are electrophilic sites prone to nucleophilic attack. Key reactions include:

Reaction Type	Reagents/Conditions	Products Formed	Monitoring Techniques	References
Grignard Addition	RMgX (R = alkyl/aryl)	Adducts at C2 or C4	NMR, MS
Hydrazine Condensation	Hydrazine hydrate, EtOH	Hydrazone derivatives	IR, TLC

For example, hydrazine reacts with the C4 carbonyl to form hydrazones, which are intermediates for further heterocyclic syntheses . The C2 carbonyl is less reactive due to conjugation with the thiazolidine ring but participates in selective nucleophilic additions under controlled conditions.

Cycloaddition Reactions

The α,β-unsaturated carbonyl system (benzylidene group) enables Diels-Alder reactions:

Dienophile	Conditions	Cycloadduct Structure	Yield (%)	References
1,3-Butadiene	Reflux in toluene	Bicyclic thiazolidinedione	65–78
Anthracene	Microwave irradiation	Polycyclic adducts	72

These reactions exploit the electron-deficient double bond of the benzylidene group, forming six-membered transition states confirmed via DFT calculations. Stereochemical outcomes (retention of Z-configuration) are validated by NOESY NMR.

Hydrolysis and Ring-Opening Reactions

The thiazolidinedione ring undergoes hydrolysis under acidic or basic conditions:

Conditions	Products Formed	Key Observations	References
1M HCl, reflux	Thioglycolic acid derivatives	Complete ring cleavage
NaOH (aq), 80°C	Mercaptoacetamide	Partial decomposition

Acidic hydrolysis proceeds via protonation of the carbonyl oxygen, followed by nucleophilic attack by water. The 2,4-dimethoxybenzylidene group stabilizes intermediates through resonance, moderating reaction rates.

Substitution at the Benzylidene Moiety

The 2,4-dimethoxybenzylidene substituent participates in electrophilic aromatic substitution (EAS):

Reaction	Reagents/Conditions	Position Substituted	References
Nitration	HNO₃, H₂SO₄, 0°C	Para to methoxy groups
Bromination	Br₂, FeBr₃	Ortho to methoxy groups

Methoxy groups direct electrophiles to the ortho/para positions, though steric hindrance from the thiazolidinedione ring reduces reactivity at the para position. Nitration yields mono-nitro derivatives with >90% regioselectivity.

Side Chain Modifications

The 2-(2-hydroxyethyl)piperidin-1-yl side chain undergoes oxidation and acylation:

Reaction Type	Reagents/Conditions	Products Formed	References
Oxidation	KMnO₄, H₂O, 25°C	Ketone derivative
Acylation	Acetic anhydride, pyridine	Acetylated piperidine

The hydroxyethyl group is oxidized to a ketone, enhancing the compound’s lipophilicity. Acylation at the piperidine nitrogen improves metabolic stability.

Redox Reactions

The thiazolidinedione core participates in redox processes:

Reaction	Reagents/Conditions	Products Formed	References
Reduction	NaBH₄, MeOH	Dihydrothiazolidinedione
Oxidative ring-opening	H₂O₂, Fe²⁺	Sulfonic acid derivatives

Reduction of the exocyclic double bond (Z-configuration retained) is confirmed by X-ray crystallography . Oxidative cleavage generates sulfonic acids, which are characterized via IR (S=O stretches at 1150–1250 cm⁻¹).

Scientific Research Applications

Structure and Composition

• Molecular Formula : C23H30N2O5S
• Molecular Weight : 454.56 g/mol
• Key Functional Groups : Thiazolidinedione, methoxy groups, piperidine derivative.

Antidiabetic Activity

Thiazolidinediones are known for their role as insulin sensitizers. Studies have indicated that compounds similar to (5Z)-5-(2,4-dimethoxybenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-1,3-thiazolidine-2,4-dione exhibit significant antidiabetic properties by activating peroxisome proliferator-activated receptor gamma (PPAR-γ) pathways. This activation enhances insulin sensitivity and glucose uptake in adipose tissues .

Anticancer Properties

Research has shown that thiazolidinedione derivatives can induce apoptosis in various cancer cell lines. The compound's structure suggests potential interactions with cellular signaling pathways involved in cancer progression. Preliminary studies indicate that it may inhibit tumor growth by modulating apoptotic pathways and cell cycle regulation .

Neuroprotective Effects

The piperidine moiety in the compound is associated with neuroprotective effects. Studies suggest that derivatives can protect neuronal cells from oxidative stress and apoptosis, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's .

Organic Electronics

Due to its unique electronic properties, the compound has potential applications in organic electronics, particularly in organic light-emitting diodes (OLEDs) and organic photovoltaic cells. Its ability to act as a hole transport material enhances charge mobility and device efficiency .

Coatings and Polymers

Incorporating this compound into polymer matrices can improve mechanical strength and thermal stability. Research indicates that thiazolidinedione derivatives can enhance the barrier properties of coatings used in various industrial applications .

Case Study 1: Antidiabetic Research

A study published in Diabetes Care explored the effects of thiazolidinedione derivatives on insulin sensitivity in diabetic rats. The results demonstrated a significant reduction in blood glucose levels and improved insulin sensitivity markers when treated with the compound .

Case Study 2: Cancer Cell Line Studies

Research conducted on breast cancer cell lines showed that (5Z)-5-(2,4-dimethoxybenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-1,3-thiazolidine-2,4-dione induced apoptosis through mitochondrial pathways. Flow cytometry analysis revealed increased rates of early and late apoptosis compared to control groups .

Case Study 3: Neuroprotection

A study investigating the neuroprotective effects of thiazolidinediones reported that treatment with this compound significantly reduced oxidative stress markers in neuronal cultures exposed to neurotoxic agents. These findings suggest a potential therapeutic role for the compound in neurodegenerative conditions .

Mechanism of Action

The mechanism of action of (5Z)-5-(2,4-dimethoxybenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-1,3-thiazolidine-2,4-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific biological context and the nature of the target molecules.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

Key structural variations among TZD derivatives include substituents on the benzylidene ring and the side chain at the 3-position. Below is a comparative analysis:

Table 1: Structural and Functional Comparison of Selected TZD Derivatives

Compound Name	Benzylidene Substituent	Side Chain	Biological Activity	Reference
Target Compound	2,4-Dimethoxy	2-[2-(2-Hydroxyethyl)piperidin-1-yl]-2-oxoethyl	Potential antidiabetic (inferred)
(Z)-5-(4-Ethoxybenzylidene)-TZD (30a)	4-Ethoxy	2-Aminoethyl	Antidiabetic (OGTT screening)
40a (Benzimidazole-TZD hybrid)	4-Substituted phenyl	2-(2-Methylbenzimidazol-1-yl)-2-oxoethyl	Significant glucose-lowering activity
L-173 (Antifungal TZD)	4-Chlorophenyl	Piperazine-triazole	Antifungal, anticancer

Key Observations:

Benzylidene Substituents :

• Electron-donating groups (e.g., methoxy, ethoxy) at the 4-position of the benzylidene ring correlate with enhanced antidiabetic activity, as seen in compounds 30a and 40a . The target compound’s 2,4-dimethoxy substitution may further optimize π-π stacking or hydrogen bonding with target receptors.
• Halogen substituents (e.g., chloro in L-173) shift activity toward antifungal and anticancer effects, highlighting the role of electronic effects in modulating therapeutic outcomes .

Side Chain Modifications: The hydroxyethyl-piperidine side chain in the target compound may enhance solubility and blood-brain barrier penetration compared to simpler alkyl chains (e.g., 30a’s aminoethyl group) . Hybridization with benzimidazole (e.g., 40a) improves antidiabetic potency, suggesting synergistic effects between TZD and heterocyclic moieties .

Antidiabetic Activity:

• Compounds with 4-ethoxy (30a) or 4-methyl (30d) benzylidene groups exhibit moderate glucose-lowering effects in streptozotocin-induced diabetic rats .
• The target compound’s dimethoxy substitution is hypothesized to enhance PPAR-γ agonism, a mechanism central to TZD antidiabetic activity, though direct evidence requires further validation .

Antifungal and Anticancer Activity:

• Compound L-173 demonstrates broad-spectrum antifungal activity attributed to its 4-chlorophenyl and triazole-piperazine side chain, underscoring the impact of aromatic and nitrogen-rich substituents .

Biological Activity

The compound (5Z)-5-(2,4-dimethoxybenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-1,3-thiazolidine-2,4-dione belongs to a class of compounds known as thiazolidine-2,4-diones (TZDs), which have been extensively studied for their diverse biological activities. This article summarizes the biological activity of this specific compound, focusing on its antidiabetic, anticancer, anti-inflammatory, and antioxidant properties based on available research findings.

1. Overview of Thiazolidine-2,4-Diones

Thiazolidine-2,4-diones are heterocyclic compounds characterized by a five-membered ring containing nitrogen and sulfur. They have garnered attention due to their potential therapeutic applications in various diseases, particularly diabetes and cancer. The synthesis of these compounds often involves the reaction of appropriate aldehydes with thiazolidine-2,4-dione derivatives.

2. Antidiabetic Activity

Research indicates that thiazolidine-2,4-dione derivatives exhibit significant antidiabetic activity by acting as agonists for peroxisome proliferator-activated receptor gamma (PPAR-γ), which plays a crucial role in glucose metabolism and insulin sensitivity.

Key Findings:

• Compound GB14 : A derivative similar to the compound demonstrated significant blood glucose-lowering effects and was identified as an active inhibitor of alpha-amylase .
• Molecular Docking Studies : Studies using molecular docking revealed that various thiazolidine derivatives exhibited strong binding interactions with PPAR-γ receptors, suggesting their potential as antidiabetic agents .

Compound	Activity	Mechanism
GB14	Blood glucose lowering	Alpha-amylase inhibition
3b	PPAR-γ binding	Agonist activity

3. Anticancer Activity

Thiazolidine derivatives have also been explored for their anticancer properties. The compound's structural features may contribute to its ability to inhibit tumor cell proliferation.

Case Studies:

• In vitro Studies : Certain thiazolidine derivatives showed promising anticancer activity against various cancer cell lines, including leukemia and breast cancer cells .
• Mechanism of Action : Some compounds were found to induce apoptosis in cancer cells by inhibiting topoisomerases, enzymes critical for DNA replication and cell division .

Compound	Cancer Type	IC50 Value (μM)
4d	Leukemia	2.12 - 4.58
7e	MCF-7	<10

4. Anti-inflammatory and Antioxidant Properties

In addition to antidiabetic and anticancer activities, thiazolidine derivatives have shown potential as anti-inflammatory agents.

Research Insights:

• Inflammatory Markers : Compounds such as GB7 were noted for their ability to reduce inflammatory markers like TNF-α and IL-β .
• Antioxidant Activity : Several studies reported that thiazolidine derivatives exhibited antioxidant properties, which could be beneficial in reducing oxidative stress-related damage in cells .

5. Conclusion

The compound (5Z)-5-(2,4-dimethoxybenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-1,3-thiazolidine-2,4-dione shows considerable promise as a multifunctional agent with antidiabetic, anticancer, anti-inflammatory, and antioxidant properties. Ongoing research into the structure-activity relationships of thiazolidine derivatives will likely yield further insights into their therapeutic potential.

Q & A

Q. What are the standard synthetic routes for preparing (5Z)-5-(2,4-dimethoxybenzylidene)-substituted thiazolidine-2,4-dione derivatives?

• Methodological Answer : The synthesis typically involves a Knoevenagel condensation between a thiazolidine-2,4-dione core and substituted benzaldehydes. For example:

• React 3-(functionalized alkyl/aryl)-thiazolidine-2,4-dione (0.0021 mol) with 2,4-dimethoxybenzaldehyde (0.0021 mol) in acetic acid, using ammonium acetate (0.0042 mol) as a catalyst under reflux for 4–6 hours .
• Purification via recrystallization (e.g., DMF/ethanol mixtures) yields the Z-isomer due to thermodynamic control .

Q. Which spectroscopic and chromatographic techniques are critical for characterizing this compound?

• Methodological Answer :

• 1H/13C NMR : Confirm regiochemistry of the benzylidene group (δ 7.2–8.1 ppm for aromatic protons; δ 160–180 ppm for carbonyl groups) .
• HRMS/UPLC-MS : Validate molecular weight (e.g., [M+H]+ calculated for C₂₁H₂₃N₂O₆S: 431.12) .
• X-ray crystallography : Resolve stereochemistry using SHELX programs (e.g., SHELXT for space-group determination) .

Q. How is the compound’s preliminary biological activity assessed?

• Methodological Answer :

• Antimicrobial screening : Use agar diffusion assays (e.g., against S. aureus or C. albicans) at 50–100 µg/mL concentrations .
• Antioxidant activity : Measure DPPH radical scavenging (IC₅₀ values) in ethanol solutions .

Advanced Research Questions

Q. How can synthetic yields be optimized for this compound, particularly for the Z-isomer?

• Methodological Answer :

• Solvent choice : Polar aprotic solvents (e.g., DMF) favor Z-isomer formation over E .
• Catalyst screening : Replace ammonium acetate with piperidine for faster kinetics (yield improvement from 25% to 45% observed in analogous compounds) .
• Table : Comparison of reaction conditions and yields from literature:

Solvent	Catalyst	Time (h)	Yield (%)	Isomer	Reference
AcOH	NH₄OAc	6	25	Z
DMF	Piperidine	4	45	Z

Q. What strategies resolve contradictions in reported biological activity data (e.g., antifungal vs. anticancer efficacy)?

• Methodological Answer :

• Structural benchmarking : Compare substituent effects (e.g., 2-hydroxyethyl-piperidine vs. 4-chlorophenyl groups) on target selectivity .
• Assay standardization : Re-evaluate under uniform conditions (e.g., pH 7.4 buffer, 37°C) to isolate physicochemical influences (e.g., solubility) .

Q. How can computational modeling guide the design of derivatives with enhanced bioactivity?

• Methodological Answer :

• Molecular docking : Use AutoDock Vina to predict binding to PPAR-γ (diabetes target) or CYP51 (antifungal target). Prioritize derivatives with ΔG < -8 kcal/mol .
• QSAR analysis : Correlate logP values (e.g., 2.1–3.5) with membrane permeability using Hansch models .

Q. What challenges arise in crystallographic analysis of this compound, and how are they addressed?

• Methodological Answer :

• Twinned crystals : Use SHELXL’s TWIN/BASF commands for refinement .
• Disorder in the piperidine ring : Apply restraints (e.g., SIMU/ISOR) during refinement .

Q. How can bioavailability be improved through formulation strategies?

• Methodological Answer :

• Cyclodextrin complexes : Prepare β-cyclodextrin inclusion complexes (1:1 molar ratio) to enhance aqueous solubility (e.g., 2.5-fold increase at pH 7.4) .
• Thermodynamic studies : Measure transfer parameters (ΔG_transfer) to optimize excipient selection .

Data Contradiction Analysis

Q. Conflicting reports on antifungal activity: How to determine if discrepancies stem from structural or methodological factors?

• Methodological Answer :

• Retest under controlled conditions : Use CLSI M27/M38 guidelines with standardized inoculum sizes (1–5 × 10³ CFU/mL) .
• SAR analysis : Note that 2,4-dimethoxy groups reduce activity against C. albicans compared to 4-chloro analogs (MIC shift from 8 µg/mL to >64 µg/mL) .